![molecular formula C11H21NO2 B2466154 Tert-butyl 1-amino-2-methylcyclopentane-1-carboxylate CAS No. 2248308-36-1](/img/structure/B2466154.png)
Tert-butyl 1-amino-2-methylcyclopentane-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 1-amino-2-methylcyclopentane-1-carboxylate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is also known as tert-leucine and is a derivative of leucine, which is an essential amino acid that plays a vital role in protein synthesis. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been extensively studied.
Mechanism of Action
The mechanism of action of tert-butyl 1-amino-2-methylcyclopentane-1-carboxylate is not fully understood. However, it is believed that this compound acts as a nucleophile and forms covalent bonds with various electrophiles. This reaction leads to the formation of stable intermediates that can be further reacted with other reagents to form various products.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been found to enhance the activity of various enzymes, including proteases and esterases. Furthermore, this compound has been found to have anti-inflammatory and anti-tumor properties.
Advantages and Limitations for Lab Experiments
Tert-butyl 1-amino-2-methylcyclopentane-1-carboxylate has several advantages and limitations for lab experiments. One of the main advantages of using this compound is its high reactivity and selectivity. This compound can react with various electrophiles and form stable intermediates that can be further reacted to form various products. However, one of the limitations of using this compound is its high cost and limited availability.
Future Directions
There are several future directions for the research on tert-butyl 1-amino-2-methylcyclopentane-1-carboxylate. One of the future directions is the development of new synthetic methods for the preparation of this compound. Another future direction is the investigation of the mechanism of action of this compound and its potential applications in various fields such as drug discovery and asymmetric synthesis. Furthermore, the study of the biochemical and physiological effects of this compound can lead to the development of new drugs and therapies for various diseases.
Synthesis Methods
The synthesis of tert-butyl 1-amino-2-methylcyclopentane-1-carboxylate has been achieved using several methods. One of the most commonly used methods involves the reaction between tert-butyl 2-cyclopentenylcarbamate and methylmagnesium bromide. This reaction leads to the formation of this compound in good yields. Other methods involve the reaction between tert-butyl 2-cyclopentenylcarbamate and various reagents such as sodium hydride, sodium borohydride, and lithium aluminum hydride.
Scientific Research Applications
Tert-butyl 1-amino-2-methylcyclopentane-1-carboxylate has been widely used in scientific research due to its unique properties. This compound has been used as a building block for the synthesis of various peptides and proteins. It has also been used as a chiral auxiliary in asymmetric synthesis. Furthermore, this compound has been used in the synthesis of various drugs and pharmaceuticals.
properties
IUPAC Name |
tert-butyl 1-amino-2-methylcyclopentane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2/c1-8-6-5-7-11(8,12)9(13)14-10(2,3)4/h8H,5-7,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLPLDJYWAAUUTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC1(C(=O)OC(C)(C)C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.